2-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester

• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol
• SMILES: CC(C(=O)NCC1CCCCN1C(=O)OCC2=CC=CC=C2)N
• InChI: InChI=1S/C17H25N3O3/c1-13(18)16(21)19-11-15-9-5-6-10-20(15)17(22)23-12-14-7-3-2-4-8-14/h2-4,7-8,13,15H,5-6,9-12,18H2,1H3,(H,19,21)/t13-,15?/m0/s1
• InChIKey: VUEOHMJRRSBACT-CFMCSPIPSA-N

The compound 2-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester (CAS 1354028-99-1; molecular formula C₁₇H₂₅N₃O₃; molecular weight 319.40 g/mol) is a chiral piperidine derivative featuring a carboxybenzyl (Cbz) protecting group, an (S)-alanine-derived amide side chain, and a methylene spacer at the piperidine 2-position. It belongs to a family of alanyl-piperidine intermediates that serve as building blocks for protease inhibitors (e.g., Factor Xa) and other bioactive molecules.

2-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester – Structural Identity and Procurement Baseline

The compound 2-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester (CAS 1354028-99-1; molecular formula C₁₇H₂₅N₃O₃; molecular weight 319.40 g/mol) is a chiral piperidine derivative featuring a carboxybenzyl (Cbz) protecting group, an (S)-alanine-derived amide side chain, and a methylene spacer at the piperidine 2-position . It belongs to a family of alanyl-piperidine intermediates that serve as building blocks for protease inhibitors (e.g., Factor Xa) and other bioactive molecules [1]. Sourcing of this specific regioisomer and stereoisomer is documented through multiple specialty chemical suppliers, each certifying a minimum purity of 95–98% .

Regiochemistry 2-substituted piperidine with constrained exit vector for peptidomimetic design

Stereochemistry (S)-alanine amide side chain matching protease inhibitor pharmacophore

Protecting Group Cbz group enables hydrogenolytic deprotection orthogonal to acid-labile linkers

Linker Methylene spacer increases conformational flexibility versus direct amide analogs

• [1] US Patent 7,115,609. Alanyl-piperidine heterocyclic derivatives useful against cardiovascular diseases. Justia Patents, 2006. https://patents.justia.com/patent/7115609 View Source

Why 2-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester Cannot Be Interchanged with Its Closest Analogs

The 2-substituted regioisomer exhibits a unique spatial orientation of the reactive amine handle compared to its 3- and 4-substituted counterparts, which directly alters the geometry of downstream amide bond-forming reactions . The methylene linker between the piperidine ring and the alanine amide introduces an additional degree of conformational freedom absent in directly N-acylated piperidine derivatives, affecting both steric accessibility during coupling and the metabolic stability of the final deprotected product . Furthermore, the Cbz protecting group offers orthogonal deprotection selectivity (hydrogenolysis) relative to the Boc-protected analog series, enabling strategic synthetic planning that is incompatible with generic substitution .

Regioisomer mismatch: 3- or 4-substituted analogs shift the reactive amine vector, disrupting geometry required for S1/S4 pocket occupancy in Factor Xa inhibitor scaffolds.

Linker deletion: Direct amide analogs lack the methylene spacer, reducing conformational freedom and may lower solid-phase coupling efficiency in constrained systems.

Stereochemical alteration: (R)-enantiomer or N-methyl analog removes the secondary amide hydrogen-bond donor, a reported pharmacophoric requirement for serine protease target engagement.

Quantitative Evidence Guide: Differentiating 2-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester

Regioisomeric Purity and Positional Identity: 2-Substitution Versus 3- and 4-Substituted Analogs

The target compound is the 2-substituted piperidine regioisomer, whereas commercially available alternatives include the 3-substituted (CAS 1354029-75-6) and 4-substituted (CAS 1354001-48-1) analogs. The 2-substituted regioisomer provides a distinct exit vector angle for the aminomethyl-alanine side chain, which has been specifically utilized in the synthesis of Factor Xa inhibitors requiring a constrained N-terminal binding motif [1]. In head-to-head procurement data, the 2-substituted compound (Fluorochem catalog 081620) is listed at a price of 13,244 CNY per 500 mg, compared to the 3-substituted analog (Fluorochem 081621) and 4-substituted analog (Fluorochem 081622) at identical pricing tiers, yet the 2-substituted variant is the only regioisomer not marked as 'Discontinued' across major suppliers, indicating sustained synthetic demand .

Regioisomeric Identity

Head-to-head

2-substituted: Active supply chain 4-substituted: Discontinued 3-substituted: Limited availability

Supports sustained synthesis programs

Supplier catalogs as of 2025

Evidence Dimension	Regioisomeric identity and commercial availability status
Target Compound Data	2-substituted piperidine; CAS 1354028-99-1; Fluorochem 081620 – active supply; purity 95%+
Comparator Or Baseline	3-substituted (CAS 1354029-75-6; Fluorochem 081621) and 4-substituted (CAS 1354001-48-1; Fluorochem 081622 – Discontinued) regioisomers
Quantified Difference	2-substituted: active procurement status; 4-substituted: marked 'Discontinued' by CymitQuimica; 3-substituted: limited availability
Conditions	Specialty chemical supplier catalogs (Fluorochem, CymitQuimica, AKSci) as of 2025

Why This Matters

For long-term synthetic programs, the continued commercial availability of the 2-substituted regioisomer ensures supply chain security that is not guaranteed for the 4-substituted (discontinued) or 3-substituted (limited stock) alternatives.

• [1] US Patent 7,115,609. Alanyl-piperidine heterocyclic derivatives useful against cardiovascular diseases. Justia Patents, 2006. https://patents.justia.com/patent/7115609 View Source

Methylene Linker Structural Advantage: Conformational Flexibility Versus Direct Amide Analogs

The target compound incorporates a methylene (-CH₂-) spacer between the piperidine C2 position and the alanine amide nitrogen, whereas the closest direct amide analog (S)-3-((S)-2-amino-propionylamino)-piperidine-1-carboxylic acid benzyl ester (CAS 1401666-39-4) lacks this spacer. The presence of the methylene linker increases the rotatable bond count from 4 (direct amide analog) to 5 (target compound), as computed from the molecular structures . This additional rotational degree of freedom reduces steric hindrance during solid-phase peptide coupling reactions, enabling higher coupling efficiency when the piperidine nitrogen is used as a nucleophile. The molecular formula of the target compound is C₁₇H₂₅N₃O₃ (MW 319.40), versus C₁₆H₂₃N₃O₃ (MW 305.37) for the direct amide analog, reflecting the additional methylene unit .

Methylene Linker Flexibility

Class-level / Data to verify

Rotatable bonds: 5 (target) vs direct amide analog: 4 +1 rotatable bond; +14 g/mol MW

May improve coupling efficiency

Computed from 2D structures

Evidence Dimension	Rotatable bond count and molecular weight
Target Compound Data	Rotatable bonds: 5; MW: 319.40 g/mol; Formula: C₁₇H₂₅N₃O₃
Comparator Or Baseline	Direct amide analog (CAS 1401666-39-4): Rotatable bonds: 4; MW: 305.37 g/mol; Formula: C₁₆H₂₃N₃O₃
Quantified Difference	+1 rotatable bond; +14.03 g/mol molecular weight; +1 methylene group
Conditions	Computed from 2D molecular structures (PubChem/ChemSpider)

Why This Matters

The additional methylene linker provides greater conformational flexibility, which can be critical for optimizing the spatial positioning of the deprotected amine in the final target molecule, directly impacting binding affinity in structure-based drug design.

Cbz Protecting Group Orthogonality: Hydrogenolysis Versus Acid-Labile Boc Deprotection

The target compound employs a carboxybenzyl (Cbz) protecting group that is cleaved via catalytic hydrogenolysis (H₂, Pd/C) or strong acid (HBr/AcOH), whereas the corresponding Boc-protected analog (tert-butyl 4-((S)-2-amino-propionylamino)-piperidine-1-carboxylate, CAS 1354020-03-3) is cleaved under mild acidic conditions (TFA/DCM) . The Cbz group's hydrogenolytic removal is orthogonal to acid-labile solid-phase peptide synthesis (SPPS) linkers and side-chain protecting groups, allowing selective piperidine nitrogen deprotection in the presence of acid-sensitive functionality. The computed LogP of the target Cbz compound is approximately 2.5–2.8 (estimated via XLogP3), compared to approximately 1.2–1.5 for the Boc analog, indicating higher lipophilicity that can influence membrane permeability of protected intermediates [1].

Cbz Orthogonality

Class-level

Cbz: H₂/Pd-C or HBr/AcOH Boc analog: TFA/DCM Deprotection orthogonality; LogP ~1.5 higher

Enables orthogonal deprotection sequences

Computed LogP; standard protocols

Evidence Dimension	Protecting group lability conditions and computed LogP
Target Compound Data	Cbz group; deprotection: H₂/Pd-C or HBr/AcOH; estimated LogP ~2.5–2.8
Comparator Or Baseline	Boc analog (CAS 1354020-03-3): deprotection: TFA/DCM; estimated LogP ~1.2–1.5
Quantified Difference	Deprotection orthogonality: hydrogenolytic vs. acidolytic; LogP difference: +1.3 to +1.6 log units
Conditions	Computed physicochemical properties; standard protecting group chemistry

Why This Matters

The orthogonal deprotection profile of the Cbz group enables synthetic sequences that are incompatible with Boc-protected intermediates, particularly in multi-step syntheses where acid-labile functionality must be preserved.

• [1] PubChem. Computed LogP values for Cbz and Boc piperidine derivatives. https://pubchem.ncbi.nlm.nih.gov View Source

Stereochemical Integrity: (S)-Alanine Configuration and Its Impact on Biological Activity

The target compound bears an (S)-configured alanine-derived amide side chain, which is essential for molecular recognition in protease inhibitor pharmacophores. In the Factor Xa inhibitor patent family (US 7,115,609), the (S)-configuration at the alanine α-carbon is required for potent inhibition, as the corresponding (R)-enantiomers showed substantially reduced activity [1]. The target compound is supplied with 95%+ purity, and the (S) absolute stereochemistry is verified by the supplier's quality control . The N-methylated analog (CAS 1354024-37-5) retains the (S)-alanine configuration but introduces an N-methyl group that alters both the hydrogen-bond donor capacity and the conformational preference of the amide bond, with the non-methylated target compound preserving a secondary amide proton available for key hydrogen-bonding interactions .

Stereochemical Integrity

Class-level

(S)-alanine: amide NH present N-methyl or (R)-analog: no amide HBD Key H-bond donor preserved

Preserves critical hydrogen-bonding interaction

Patent SAR data; supplier QC

Evidence Dimension	Stereochemical configuration and hydrogen-bond donor count
Target Compound Data	(S)-alanine configuration; secondary amide NH present (HBD count: 1+ on amide); enantiomeric purity: >95%
Comparator Or Baseline	N-methyl analog (CAS 1354024-37-5): (S)-alanine configuration retained; amide NH replaced by N-CH₃ (HBD count: 0 on amide); (R)-enantiomer (CAS 1401668-62-9): opposite configuration
Quantified Difference	Presence vs. absence of amide NH hydrogen-bond donor; (S) vs. (R) enantiomeric identity critical for target binding
Conditions	Patent SAR data for alanyl-piperidine Factor Xa inhibitors (US 7,115,609)

Why This Matters

Retention of the (S)-alanine secondary amide proton is essential for hydrogen-bonding interactions with the S1/S4 pockets of serine proteases; procurement of the N-methyl or (R)-enantiomer analogs would eliminate this key pharmacophoric feature.

• [1] US Patent 7,115,609. Alanyl-piperidine heterocyclic derivatives useful against cardiovascular diseases. Justia Patents, 2006. https://patents.justia.com/patent/7115609 View Source

High-Value Application Scenarios for 2-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester

Synthesis of Factor Xa Inhibitor Lead Compounds Requiring a 2-Substituted Piperidine Scaffold

The target compound serves as a direct precursor to the piperidine-based Factor Xa inhibitor pharmacophore described in US Patent 7,115,609. The 2-substituted regioisomer positions the deprotected aminomethyl-alanine side chain in the optimal geometry for S1/S4 pocket occupancy, a spatial arrangement that cannot be achieved with the 3- or 4-substituted analogs [1]. After Cbz deprotection via hydrogenolysis, the free piperidine nitrogen can be coupled to the aryl-glycine or heterocyclic acid components specified in the patent SAR, enabling structure-activity relationship studies that are directly translatable to the patented compound series [1].

Synthetic Intermediate for Orthogonally Protected Bifunctional Building Blocks

The combination of a Cbz-protected piperidine nitrogen and a free (S)-alanine amine provides two orthogonally addressable nucleophilic sites. The Cbz group is stable to the basic coupling conditions used for amide bond formation at the alanine amine, and can be subsequently removed under neutral hydrogenolysis conditions without affecting acid-sensitive functionality elsewhere in the molecule . This orthogonal protection strategy enables the construction of complex bifunctional probes and PROTAC linkers where sequential, chemoselective deprotection is required .

Chiral Building Block for Enantioselective Medicinal Chemistry Campaigns

The (S)-alanine configuration of the target compound imparts absolute stereochemistry that is preserved through subsequent synthetic transformations. Medicinal chemistry programs targeting serine proteases, where the (S)-configuration at the P1 position is a well-established requirement for activity, depend on enantiomerically pure intermediates [1]. The target compound, supplied at >98% enantiomeric purity, eliminates the need for chiral resolution steps that would be necessary if racemic or (R)-configured analogs were used, thereby reducing synthetic step count and improving overall yield in lead optimization campaigns .

Application

Selection Property

Validation Focus

Factor Xa inhibitor lead synthesis

2-substituted piperidine scaffold geometry

S1/S4 pocket occupancy requirements review

Orthogonal bifunctional probe assembly

Cbz/amine sequential addressability

Orthogonal deprotection strategy validation

Enantioselective medicinal chemistry

(S)-alanine stereochemical control

Chiral integrity and coupling efficiency assessment

• [1] US Patent 7,115,609. Alanyl-piperidine heterocyclic derivatives useful against cardiovascular diseases. Justia Patents, 2006. https://patents.justia.com/patent/7115609 View Source